Cas no 18406-41-2 (3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane)

• Product Name: 3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane
• CAS No: 18406-41-2
• MF: C₈H₂₂O₆Si₂
• MW: 270.427685260773
• MDL: MFCD00053672
• CID: 51027
• PubChem ID: 125307107
• Update Time: 2025-06-09

3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane Chemical and Physical Properties

Names and Identifiers

• 3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane
• 1,2-Bis(trimethoxysilyl)ethane
• BIS(TRIMETHOXYSILYL)ETHANE
• trimethoxy(2-trimethoxysilylethyl)silane
• 1,2-bis(trimethoxysilyl)ethan
• 1,2-Ethylenebis(trimethoxysilane)
• 1,4-Disilabutane,1,1,1,4,4,4-hexamethoxy
• 2,7-Dioxa-3,6-disilaoctane,3,3,6,6-tetramethoxy
• bis(trimethoxysilyl)
• Dow corning X1-6145A
• EINECS 242-285-6
• Ethylenebis(trimethoxysilane)
• Hexamethoxydisilylethane
• hexa-Si-methoxy-Si,Si'-ethane-1,2-diyl-bis-silane
• hexa-Si-methoxy-Si,Si'-ethanediyl-bis-silane
• 1,1,1,4,4,4-hexamethoxy-4-disilabutane
• HEXAMETHOXYDISILYETHANE
• 1,2-Bis(trimethoxysilyi)ethane
• 1,2-BIS(TRIMETHOXYLSILYL)ETHANE
• dowcorningx1-6145a
• 2,7-Dioxa-3,6-disilaoctane, 3,3,6,6-tetramethoxy-
• 1,4-Disilabutane, 1,1,1,4,4,4-hexamethoxy-
• KSC177K1T
• BRN 1776976
• 18406-41-2
• 168259-18-5
• MFCD00053672
• NS00052908
• AKOS015901929
• FT-0696940
• AS-76038
• 4-04-00-04265 (Beilstein Handbook Reference)
• 1,1,1,4,4,4-Hexamethoxy-1,4-disilabutane
• DTXSID6066369
• JCGDCINCKDQXDX-UHFFFAOYSA-N
• D95407
• B2927
• LJZ836PHD3
• AMY6766
• SCHEMBL35673
• 1,2-Bis(trimethoxysilyl)ethane, 96%
• 1,2-BIS(TRIMETHOXYSILYL)ETHANE, tech
• DB-027309

• MDL： MFCD00053672
• Inchi： 1S/C8H22O6Si2/c1-9-15(10-2,11-3)7-8-16(12-4,13-5)14-6/h7-8H2,1-6H3
• InChI Key： JCGDCINCKDQXDX-UHFFFAOYSA-N
• SMILES： [Si](CC[Si](OC)(OC)OC)(OC)(OC)OC
• BRN： 1776976

Computed Properties

• Exact Mass: 270.09500
• Monoisotopic Mass: 270.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Uncertain
• Density: 1.073
• Melting Point: <0°C
• Boiling Point: 104°C/5mmHg(lit.)
• Flash Point: 109 ºC
• Refractive Index: 1.409
• PSA: 55.38000
• LogP: 0.74260
• Solubility: Uncertain
• Sensitiveness: Sensitive to humidity

3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H227-H330
• Warning Statement： P210-P260-P271-P280-P284-P304+P340+P310-P370+P378-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3382 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： R26
• Safety Instruction： S23-S36/37-S45
• RTECS：JG7873000
• Hazardous Material Identification：
• Risk Phrases：R26
• HazardClass：6.1
• TSCA：Yes
• Storage Condition：Argon filled storage
• Safety Term：S23;S36/37;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on 3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane

Recent Advances in the Application of 3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane (CAS: 18406-41-2) in Chemical and Biomedical Research

3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane (CAS: 18406-41-2) is a silicon-based compound that has garnered significant attention in recent years due to its versatile applications in organic synthesis, material science, and biomedical research. This compound, characterized by its unique siloxane backbone and methoxy functional groups, serves as a critical building block in the development of advanced materials and pharmaceutical intermediates. Recent studies have explored its potential in drug delivery systems, surface modification, and as a precursor for silicon-containing polymers, highlighting its broad utility in interdisciplinary research.

One of the most notable advancements involves the use of 3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane in the synthesis of silicon-based drug carriers. Researchers have demonstrated its efficacy in forming stable, biocompatible nanoparticles capable of encapsulating hydrophobic drugs, thereby enhancing their solubility and bioavailability. A 2023 study published in the Journal of Controlled Release reported that these nanoparticles exhibited improved tumor-targeting efficiency and reduced systemic toxicity in preclinical models, suggesting promising applications in oncology therapeutics.

In material science, this compound has been employed as a crosslinking agent in the fabrication of hybrid organic-inorganic polymers. Its ability to form robust siloxane networks under mild conditions has made it a preferred choice for developing coatings with enhanced mechanical properties and chemical resistance. Recent work published in ACS Applied Materials & Interfaces showcased its role in creating anti-fouling surfaces for medical devices, significantly reducing bacterial adhesion and biofilm formation. These findings underscore its potential in addressing challenges related to medical device-associated infections.

Furthermore, 3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane has been investigated for its role in the development of silicon-containing dendrimers. These dendrimers, characterized by their well-defined nanostructures, have shown exceptional promise in gene delivery and diagnostic imaging. A 2024 study in Advanced Functional Materials highlighted the compound's utility in constructing dendrimers with high payload capacity and tunable surface functionality, enabling precise control over interactions with biological systems. Such advancements pave the way for next-generation theranostic platforms.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of derivatives based on 3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane. Recent efforts have focused on green chemistry approaches to minimize the use of hazardous reagents and improve yield. Additionally, comprehensive toxicological studies are needed to fully assess the biocompatibility of these materials in long-term applications. Collaborative research between chemists, material scientists, and pharmacologists will be essential to unlock the full potential of this versatile compound.

In conclusion, 3,3,6,6-Tetramethoxy-2,7-dioxa-3,6-disilaoctane (CAS: 18406-41-2) represents a cornerstone in the intersection of chemistry and biomedicine. Its multifaceted applications, from drug delivery to advanced materials, underscore its significance in contemporary research. As investigations continue to unravel its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.